Cas no 2228829-97-6 (3-hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile
• CAS No: 2228829-97-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6494079
• PubChem ID: 165718428
• Update Time: 2025-05-20

3-hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile
• 2228829-97-6
• EN300-1780279

• Inchi： 1S/C9H10N2O2/c1-13-7-3-5-11-8(6-7)9(12)2-4-10/h3,5-6,9,12H,2H2,1H3
• InChI Key： MWMSCWLBPKNVDJ-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile

3-Hydroxy-3-(4-Methoxypyridin-2-yl)Propanenitrile: A Comprehensive Overview

3-Hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile, also known by its CAS registry number CAS No. 2228829-97-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a hydroxyl group attached to a propanenitrile backbone, which is further substituted with a 4-methoxypyridin-2-yl group. This combination of functional groups provides the compound with a diverse range of chemical reactivity and biological activity.

Recent studies have highlighted the importance of 3-hydroxy functionalities in various biochemical pathways. The hydroxyl group in this compound plays a crucial role in its ability to participate in hydrogen bonding, which is essential for its interactions within biological systems. Additionally, the presence of the 4-methoxypyridin moiety introduces aromaticity and electron-donating properties, further enhancing the compound's versatility. These features make it a valuable substrate for exploring new synthetic routes and bioactive molecules.

The synthesis of 3-hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile has been optimized through various methodologies, including nucleophilic substitution and coupling reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to achieve high yields and purity. These advancements not only streamline the production process but also pave the way for large-scale manufacturing, which is critical for its potential commercial applications.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a candidate for further exploration in the context of Alzheimer's and Parkinson's research.

The structural uniqueness of CAS No. 2228829-97-6 also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and catalytic applications.

From an environmental standpoint, researchers have investigated the biodegradability and eco-toxicological profile of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial and pharmaceutical settings. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, 3-hydroxy-3-(4-methoxypyridin-2-yl)propanenitrile represents a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, underscores its importance as a valuable tool in modern chemical research. As ongoing investigations continue to unravel its full spectrum of properties, this compound is poised to make significant contributions to both academic and industrial advancements.